Cas no 2760881-48-7 ((1S, 3R)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride)

• Product Name: (1S, 3R)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride
• CAS No: 2760881-48-7
• MF: C₈H₁₅ClF₃N
• MW: 217.66
• MDL: MFCD34602382
• CID: 5088234
• Update Time: 2025-07-02

(1S, 3R)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S,3R)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride
• (1S, 3R)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride

• MDL： MFCD34602382
• Inchi： 1S/C8H14F3N.ClH/c1-12-7-4-2-3-6(5-7)8(9,10)11;/h6-7,12H,2-5H2,1H3;1H/t6-,7?;/m1./s1
• InChI Key： PQGJJBPLNJYLAR-JVEOKNEYSA-N
• SMILES： C1C(NC)CCC[C@H]1C(F)(F)F.Cl

Additional information on (1S, 3R)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride

Introduction to (1S, 3R)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine Hydrochloride (CAS No. 2760881-48-7)

(1S, 3R)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2760881-48-7, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features, particularly the presence of a trifluoromethyl group and a specific stereochemical configuration, make it a valuable candidate for further investigation in drug discovery.

The< strong>trifluoromethyl group is a key structural element in this compound, known for its ability to enhance metabolic stability and binding affinity to biological targets. This characteristic has made such compounds increasingly relevant in the development of novel therapeutic agents. The< strong>cyclohexyl ring in the molecule contributes to its overall solubility and bioavailability, which are critical factors in pharmaceutical applications.

Recent studies have highlighted the potential of< strong>(1S, 3R)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride in various pharmacological contexts. For instance, researchers have explored its interactions with enzymes and receptors that are implicated in neurological disorders. The stereochemical purity of this compound, as indicated by its (1S, 3R) configuration, plays a crucial role in determining its biological activity. This specificity is often essential for achieving the desired therapeutic effects while minimizing off-target interactions.

In addition to its neurological applications, this compound has shown promise in the treatment of inflammatory conditions. The< strong>methyl group and the< strong>cyclohexyl backbone contribute to its ability to modulate inflammatory pathways by interacting with specific signaling molecules. Preliminary in vitro studies have demonstrated that< strong>(1S, 3R)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride can inhibit the activity of key enzymes involved in inflammation, such as cyclooxygenase-2 (COX-2). These findings suggest that this compound may serve as a lead molecule for the development of novel anti-inflammatory drugs.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for formulation into pharmaceutical products. This aspect is particularly important for drug development, as it ensures that the active ingredient remains stable during storage and administration. The improved solubility also facilitates efficient delivery to target sites within the body.

Advances in computational chemistry and molecular modeling have further accelerated the investigation of< strong>(1S, 3R)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride. These techniques allow researchers to predict the binding affinity and interaction patterns of this compound with various biological targets. Such insights are invaluable for optimizing drug design and improving therapeutic outcomes. By leveraging these computational tools, scientists can identify potential modifications to enhance the efficacy and selectivity of this molecule.

The synthesis of< strong>(1S, 3R)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. The use of chiral auxiliaries or catalysts ensures the formation of the desired stereoisomer with high enantiomeric purity. This level of precision is critical for pharmaceutical applications, where the wrong stereochemical configuration can lead to significantly different biological activities.

Ongoing clinical trials are evaluating the safety and efficacy of derivatives of this compound in humans. These trials aim to provide further evidence supporting its potential as a therapeutic agent. Preliminary results from animal models have been encouraging, showing that< strong>(1S, 3R)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride can modulate neurological pathways without causing significant side effects. However, more comprehensive studies are needed to fully understand its long-term effects and optimal dosing regimens.

The growing interest in< strong>(1S, 3R)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride underscores the importance of innovative approaches in drug discovery. By combining traditional synthetic methods with cutting-edge computational techniques, researchers can accelerate the development of novel therapeutic agents. This compound exemplifies how structural features and stereochemical purity can influence biological activity, offering valuable insights for future drug design.

In conclusion, (1S, 3R)-Methyl-(3-trifluoromethyl-cyclohexyl)-amine hydrochloride (CAS No. 2760881-48-7) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. As research continues to uncover new applications and optimize its synthesis, this molecule is likely to play an important role in the development of next-generation therapeutics.